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Abstract
Cinnamylamine, a primary aromatic amine, serves as a versatile building block in organic

synthesis and holds significant potential in the development of novel therapeutic agents. This

technical guide provides an in-depth exploration of the chemical and physical properties of

cinnamylamine, offering a critical resource for researchers, chemists, and professionals in the

field of drug discovery and development. The document elucidates the compound's structural

characteristics, physicochemical parameters, and spectral properties. Furthermore, it details

established synthetic methodologies, explores its chemical reactivity, and discusses its

applications as a precursor in the synthesis of pharmacologically active molecules. Safety

considerations and handling protocols are also addressed to ensure its effective and

responsible use in a laboratory setting.

Introduction
Cinnamylamine, systematically known as (E)-3-phenylprop-2-en-1-amine, is an organic

compound characterized by a phenyl group attached to a propenylamine moiety.[1] Its unique

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1233655#bc-rfq
https://www.benchchem.com/product/b1233655/docs?utm_src=pdf-body#cinnamylamine-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1233655/docs?utm_src=pdf-body#cinnamylamine-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1233655/docs?utm_src=pdf-body#cinnamylamine-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.smolecule.com/products/s621379
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233655?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


structure, combining an aromatic ring, a reactive double bond, and a primary amine group,

makes it a valuable intermediate in a variety of chemical transformations.[2] This guide aims to

provide a comprehensive overview of its fundamental properties and practical applications, with

a focus on empowering researchers to leverage its full potential in their scientific endeavors.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of cinnamylamine is paramount

for its effective use in research and synthesis. These properties dictate its behavior in different

solvents, its reactivity, and the appropriate conditions for its storage and handling.

Identification and Nomenclature
IUPAC Name: (E)-3-phenylprop-2-en-1-amine[1][3]

Common Names: Cinnamylamine, 3-Phenyl-2-propen-1-amine[3]

CAS Number: 4335-60-8 (for the (E)-isomer)[1]

Molecular Formula: C₉H₁₁N[1][3]

Molecular Weight: 133.19 g/mol [1][3]

The "(E)-" designation in the IUPAC name specifies the trans configuration of the double bond,

which is the more stable and common isomer.

Physicochemical Data
The physical and chemical properties of cinnamylamine are summarized in the table below.
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Property Value Source(s)

Appearance Colorless to pale yellow liquid [2]

Odor Aromatic [2]

Melting Point 13.00 °C (286.15 K) [2]

Boiling Point
225.00 °C (498.15 K) at 760

mmHg
[2][4]

Density 0.9760 g/cm³ [2]

Flash Point 105.4 °C [4]

Solubility

Slightly soluble in water.

Soluble in organic solvents like

ethanol and acetone.

[2]

The solubility profile of cinnamylamine is dictated by the interplay between its polar amine

group, which can participate in hydrogen bonding, and its nonpolar phenyl and alkenyl

components.[2] This dual nature allows for its miscibility with a range of organic solvents.

Spectral Characterization
Spectroscopic data is crucial for the unambiguous identification and purity assessment of

cinnamylamine.

Infrared (IR) Spectroscopy: The IR spectrum of cinnamylamine would be expected to show

characteristic absorption bands for the N-H stretching of the primary amine (around 3300-

3400 cm⁻¹), C-H stretching of the aromatic ring and alkene (around 3000-3100 cm⁻¹), C=C

stretching of the alkene and aromatic ring (around 1600-1650 cm⁻¹), and N-H bending

(around 1590-1650 cm⁻¹).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would provide distinct signals for the aromatic

protons, the vinyl protons of the double bond (with a characteristic large coupling constant
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for the trans configuration), the methylene protons adjacent to the amine, and the amine

protons themselves.

¹³C NMR: The carbon NMR spectrum would show distinct peaks for the carbons of the

phenyl group, the two carbons of the double bond, and the carbon atom bonded to the

nitrogen.

Mass Spectrometry (MS): Mass spectrometry would show a molecular ion peak

corresponding to the molecular weight of cinnamylamine (133.19 g/mol ). Fragmentation

patterns would likely involve the loss of the amino group and cleavage of the propenyl chain.

Synthesis of Cinnamylamine
Several synthetic routes to cinnamylamine have been established, ranging from classical

chemical methods to modern biocatalytic approaches. The choice of method often depends on

factors such as desired scale, purity requirements, and environmental considerations.

Chemical Synthesis
Traditional chemical synthesis of cinnamylamine often involves the reduction of

cinnamaldehyde or cinnamonitrile.[5]

Workflow for Chemical Synthesis of Cinnamylamine

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1233655/docs?utm_src=pdf-body#cinnamylamine-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1233655/docs?utm_src=pdf-body#cinnamylamine-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1233655/docs?utm_src=pdf-body#cinnamylamine-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1233655/docs?utm_src=pdf-body#cinnamylamine-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://pmc.ncbi.nlm.nih.gov/articles/PMC9524069/
https://www.benchchem.com/product/b1233655/docs?utm_src=pdf-body#cinnamylamine-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233655?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reductive Amination of Cinnamaldehyde

Reduction of Cinnamonitrile

Cinnamaldehyde

Cinnamylamine
Reaction

Amine Source (e.g., NH3)

Reducing Agent (e.g., NaBH3CN)

Cinnamonitrile

CinnamylamineReduction

Reducing Agent (e.g., LiAlH4)

Click to download full resolution via product page

Caption: Chemical synthesis routes to cinnamylamine.

Another significant method is the Mizoroki-Heck reaction, which can be used to form

substituted cinnamylamines from aryl halides and alkenes in the presence of a palladium

catalyst.[1][6][7]

Biosynthesis
Recent advancements in metabolic engineering have enabled the biosynthesis of

cinnamylamine in microorganisms like Escherichia coli.[1][5] This approach offers a more

sustainable alternative to chemical synthesis, often operating under milder conditions. The
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biosynthetic pathway typically involves the conversion of cinnamic acid to cinnamaldehyde,

followed by a transamination reaction.[5]

Biosynthetic Pathway of Cinnamylamine in Engineered E. coli

Cinnamic Acid
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Carboxylic Acid Reductase (CAR)
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ω-Transaminase (ω-TA)

Click to download full resolution via product page

Caption: A simplified biosynthetic pathway for cinnamylamine.

Key enzymes in this pathway include carboxylic acid reductase (CAR) and ω-transaminase (ω-

TA).[5] The efficiency of this process can be enhanced by optimizing enzyme expression,

cofactor availability, and fermentation conditions.[5][8]

Chemical Reactivity and Applications
The presence of the amine group, the double bond, and the aromatic ring endows

cinnamylamine with a rich and versatile chemical reactivity.

Key Reactions
N-Alkylation and N-Acylation: The primary amine group readily undergoes alkylation and

acylation reactions to form secondary and tertiary amines, and amides, respectively.

Addition Reactions to the Double Bond: The alkene moiety can participate in various addition

reactions, such as hydrogenation, halogenation, and epoxidation.
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Oxidation: Cinnamylamine can be oxidized, for instance, by monoamine oxidase enzymes.

[1]

Palladium-Catalyzed Cross-Coupling Reactions: As a substrate in reactions like the

Mizoroki-Heck reaction, it can be further functionalized.[1][6]

Applications in Drug Development
Cinnamylamine is a valuable precursor for the synthesis of a range of biologically active

molecules.[2] A notable application is in the preparation of Tranylcypromine, a monoamine

oxidase (MAO) inhibitor used as an antidepressant and anxiolytic agent.[9][10] Its derivatives

have also been investigated for potential antimicrobial and neuroprotective properties.[1][2]

Safety and Handling
Cinnamylamine should be handled with appropriate safety precautions in a laboratory setting.

Hazards: It is harmful if swallowed and causes skin and serious eye irritation.[1][11] It may

also cause respiratory irritation.[1][11]

Precautions: Use in a well-ventilated area, and wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents. For long-term storage, it is recommended to keep it at -20°C, desiccated.[9]

Conclusion
Cinnamylamine is a compound of significant interest to the scientific community, particularly in

the realms of organic synthesis and medicinal chemistry. Its well-defined chemical and physical

properties, coupled with its versatile reactivity and accessibility through both chemical and

biological synthetic routes, position it as a key intermediate for the development of new

materials and therapeutic agents. This guide provides a foundational understanding of

cinnamylamine, intended to facilitate its effective and safe utilization in research and

development.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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